Cas no 1396967-55-7 (2-(2-Chloro-benzoylamino)-3-methyl-butyric acid)

• Product Name: 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid
• CAS No: 1396967-55-7
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD00700123
• CID: 3074427
• PubChem ID: 3143070
• Update Time: 2025-05-19

2-(2-Chloro-benzoylamino)-3-methyl-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid
• 4J-305S
• AKOS016055146
• SCHEMBL9464737
• MFCD00700123
• 2-(2-chlorobenzamido)-3-methylbutanoic acid
• AKOS000116703
• Oprea1_225578
• N-(2-chlorobenzoyl)valine
• 1396967-55-7
• EN300-03940
• 2-[(2-chlorophenyl)formamido]-3-methylbutanoicacid
• 2-[(2-chlorobenzoyl)amino]-3-methylbutanoic acid
• WFC96755
• CS-0219412
• 2-[(2-chlorophenyl)formamido]-3-methylbutanoic acid
• Z85884557
• Oprea1_365752
• 2-[(2-ChlorobenZoyl)amino]-3-methylbutanoic acid (BZ(2-Cl)-DL-Val-OH)

• MDL： MFCD00700123
• Inchi： 1S/C12H14ClNO3/c1-7(2)10(12(16)17)14-11(15)8-5-3-4-6-9(8)13/h3-7,10H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： ATYBZNXCZXTMOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 255.0662210Da
• Monoisotopic Mass: 255.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid

Comprehensive Overview of 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid (CAS No. 1396967-55-7)

2-(2-Chloro-benzoylamino)-3-methyl-butyric acid (CAS No. 1396967-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of branched-chain amino acids, which are pivotal in metabolic pathways. Its unique structure, featuring a chlorobenzoyl moiety and a methyl-butyric acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for designing novel therapeutics.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and interactions. With the rise of computational chemistry and AI-driven drug design, 1396967-55-7 has become a subject of interest for virtual screening and molecular docking studies. Its chloro-substituted aromatic ring and carboxylic acid group offer versatile sites for chemical modifications, enabling the development of targeted molecules. This aligns with the growing demand for precision medicine and personalized therapies, which are among the most searched topics in biomedical research today.

In the context of green chemistry and sustainable synthesis, 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid is also being explored for its potential to reduce environmental impact. Researchers are investigating eco-friendly catalytic methods to produce this compound, addressing the global push for sustainable pharmaceuticals. This resonates with current trends in ESG (Environmental, Social, and Governance) compliance, a hot topic in the chemical and pharmaceutical industries. The compound's role in biodegradable materials and green solvents further enhances its relevance in contemporary research.

From a commercial perspective, CAS No. 1396967-55-7 is available through specialized chemical suppliers, often listed under its IUPAC name or product code. Its pricing and availability are influenced by factors such as purity grade, batch size, and supply chain dynamics. These aspects are critical for laboratories and industries focusing on high-throughput screening and scale-up production. The compound's stability under various storage conditions is another frequently searched topic, as it ensures reproducibility in experimental results.

In summary, 2-(2-Chloro-benzoylamino)-3-methyl-butyric acid (CAS No. 1396967-55-7) is a multifaceted compound with broad applications in pharmaceutical research, sustainable chemistry, and drug development. Its structural versatility and compatibility with modern computational tools make it a standout candidate for future innovations. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical science and industrial applications.